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Compound of Interest

Compound Name: 5-(4-Bromophenyl)-4-ethyloxazole

Cat. No.: B8274928

Get Quote

Executive Summary & Chemical Profile[2][3][4]
5-(4-Bromophenyl)-4-ethyloxazole is a halogenated heteroaromatic compound, typically

utilized as an intermediate in the synthesis of TRPV1 antagonists and other medicinal agents.

[1]

Unlike standard organic waste, this compound contains a bromine substituent.[1][2] This single

atom dictates its entire disposal lifecycle.[1] You cannot treat this as standard "organic trash" or

mix it with non-halogenated solvents.[1][3][4] Doing so risks violating EPA/RCRA regulations (in

the US) or REACH directives (in the EU) and can damage incineration infrastructure due to the

formation of corrosive hydrogen bromide (HBr) gas during thermal destruction.
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Property Specification Operational Implication

CAS Number 1146695-98-8 Use for waste manifesting.[1]

Molecular Formula C₁₁H₁₀BrNO
Contains Nitrogen and

Bromine.[1]

Molecular Weight ~252.11 g/mol
Likely a solid at room

temperature.[1]

Solubility
Low (Water), High (DMSO,

MeOH)

Do not attempt to wash down

drains.[1][2]

Hazard Class
Irritant (Skin/Eye), Aquatic Tox.

[1]

Handle as Hazardous

Chemical Waste.[1]

Waste Category HALOGENATED Strict Segregation Required.

The Core Directive: Waste Segregation Logic
The most common compliance failure in labs is mixing halogenated and non-halogenated

wastes.[1]

The Science of Compliance: When non-halogenated solvents (e.g., Acetone, Ethanol) are

disposed of, they are often used as "fuel blending" for cement kilns because they burn clean.

[1][2]

The Risk: If you introduce 5-(4-Bromophenyl)-4-ethyloxazole into that stream, the bromine

atom releases Hydrogen Bromide (HBr) upon combustion.[1] HBr is highly corrosive and

requires specialized scrubbers that standard fuel-blending kilns do not possess.[1]

The Rule: This compound must enter the Halogenated Waste Stream.[1]

Decision Matrix: Disposal Workflow
The following logic gate determines the correct physical handling of the waste based on its

state (Solid vs. Solution).
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Waste Generation:
5-(4-Bromophenyl)-4-ethyloxazole

Assess Physical State

Solid / Powder Residue

Dry Solid

In Solution (Mother Liquor)

Dissolved

Container: Wide-mouth HDPE or Glass
Label: 'Hazardous Waste - Solid'

Double Bag (if contaminated debris)
Yellow/Hazardous Waste Bag

Manifesting:
List 'Contains Bromine'

Is Solvent Halogenated?

Stream: HALOGENATED Solvents

Yes (e.g., DCM)

Stream: HALOGENATED Solvents
(Even if solvent is non-halogenated,

the solute contaminates it)

No (e.g., Methanol)

Handover to EHS/Disposal Vendor

Click to download full resolution via product page

Figure 1: Operational decision tree for segregating brominated oxazole waste. Note that

solutions become "Halogenated Waste" regardless of the solvent carrier.[1][2]

Detailed Disposal Protocols
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Scenario A: Disposal of Pure Solid or Contaminated
Debris
Applicable for: Expired reagent, weigh boats, contaminated gloves, filter paper.[1][2]

PPE Requirements: Nitrile gloves (double gloving recommended), lab coat, safety glasses.

[1][2]

Containment:

Collect solids in a dedicated wide-mouth jar (HDPE plastic or amber glass).

Do not use metal cans if the solid is damp or acidic, as brominated compounds can

degrade and corrode metal over time.[1][2]

Labeling:

Affix a Hazardous Waste Label.[1][3]

Chemical Name: Write clearly: "Solid Waste: 5-(4-Bromophenyl)-4-ethyloxazole".

Hazard Checkbox: Check "Toxic" and "Irritant".[1]

Secondary Containment: Place the sealed jar inside a clear zip-lock bag or secondary bin to

prevent leakage during transport.

Scenario B: Disposal of Solutions (Reaction
Mixtures/Mother Liquors)
Applicable for: HPLC waste, reaction byproducts dissolved in solvent.[1][2]

The "Contamination Rule":

If you dissolve 5-(4-Bromophenyl)-4-ethyloxazole in Methanol (a non-halogenated

solvent), the entire mixture is now classified as Halogenated Waste.[1]

Why? The bromine content from the solute is sufficient to exceed the ppm threshold

(typically 1,000 ppm) allowed in non-halogenated streams [1].[1]
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Collection:

Pour into the Halogenated Solvent Waste carboy (typically the red can or specified drum).

[1]

Never pour into the "Non-Halogenated" or "Organic" carboy.[1]

Log Entry:

On the waste log sheet attached to the carboy, explicitly write the chemical name.[1][2] Do

not just write "Organic Waste." The disposal vendor needs to know Bromine is present to

select the correct incineration temperature.[1]

Emergency Procedures: Spills
In the event of a benchtop spill of solid or liquid material:

Isolate: Mark the area.[1] If dust is visible, turn off local fans (if safe) to prevent dispersal, but

keep fume hood running.[1][2]

Neutralize/Absorb:

Liquids: Use a standard organic spill kit (vermiculite or clay absorbent).[1] Do not use

paper towels alone, as this increases flammability surface area.[1][2]

Solids: Wet a paper towel with a small amount of ethanol or water to wipe up powder

without creating dust.[1]

Disposal of Cleanup Materials:

All cleanup materials (absorbent pads, gloves used during cleanup) must be treated as

Solid Hazardous Waste (Scenario A above).[1]

Regulatory Context (US & EU)
RCRA (USA): While this specific CAS may not have a dedicated "P" or "U" list code, it falls

under Process Waste.[1] If dissolved in spent halogenated solvents (e.g., Methylene
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Chloride), it carries the F002 waste code.[1][2][5] If dissolved in ignitable solvents (e.g.,

Methanol), it carries D001, but must still be flagged for Halogen content [2].[1][2]

REACH (EU): Ensure the waste is categorized under European Waste Catalogue (EWC)

code 07 01 03* (organic halogenated solvents, washing liquids and mother liquors) [3].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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